methyl 4-((((1R,3S,5r,7r)-2-methoxyadamantan-2-yl)methyl)carbamoyl)benzoate

• IUPAC Name: methyl 4-[(2-methoxy-2-adamantyl)methylcarbamoyl]benzoate
• InChI: InChI=1S/C21H27NO4/c1-25-20(24)16-5-3-15(4-6-16)19(23)22-12-21(26-2)17-8-13-7-14(10-17)11-18(21)9-13/h3-6,13-14,17-18H,7-12H2,1-2H3,(H,22,23)
• InChI Key: WUNVRWPFHMNQHG-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)C(=O)NCC2(C3CC4CC(C3)CC2C4)OC
• Molecular Formula: C21H27NO4
• Molecular Weight: 357.4 g/mol

Description

Methyl 4-((((1R,3S,5r,7r)-2-methoxyadamantan-2-yl)methyl)carbamoyl)benzoate, also known as J147, is a synthetic compound that has been extensively studied for its potential therapeutic effects on neurological disorders such as Alzheimer's disease.

Scientific Research Applications

Organic Synthesis and Material Science Applications

• Intermediate for Synthesis : Compounds similar to "methyl 4-((((1R,3S,5r,7r)-2-methoxyadamantan-2-yl)methyl)carbamoyl)benzoate" can serve as intermediates in the synthesis of complex organic molecules. For example, studies on methyl 7‐Hydroxyhept‐5‐ynoate and related esters demonstrate their roles in the synthesis of larger, more complex structures (G. Casy, J. Patterson, R. Taylor, 2003).
• Photopolymerization : Alkoxyamines bearing chromophore groups, such as those related to the queried compound, can act as photoiniters in nitroxide-mediated photopolymerization, showing potential in materials science for creating polymers with specific properties (Y. Guillaneuf et al., 2010).

Photophysical and Biological Applications

• Photophysical Properties : Studies on methyl 2-hydroxy-4-(5-R-thiophen-2-yl)benzoate derivatives showcase the impact of substituents on luminescence properties, which could be relevant for designing optical materials or sensors (Soyeon Kim et al., 2021).
• Photosensitizers for Cancer Therapy : The development of compounds with high singlet oxygen quantum yield, such as certain zinc phthalocyanine derivatives, indicates potential applications in photodynamic therapy for treating cancer, suggesting a research avenue for similar compounds (M. Pişkin et al., 2020).

Crystal Engineering and Drug Design

• Crystal Engineering : Research on methyl 2-(carbazol-9-yl)benzoate under high pressure to induce phase transitions provides insights into how molecular conformation can be manipulated, relevant for drug design and materials science (Russell D. L. Johnstone et al., 2010).
• Selective Inhibitors : Studies on novel sulfonamide-based carbamates as selective inhibitors for enzymes suggest that specific structural motifs can be designed for targeted therapeutic applications, hinting at potential drug development pathways for compounds with similar features (Pratibha Magar et al., 2021).